3-bromo-N-(2-hydroxy-5-nitrophenyl)benzamide
Overview
Description
3-bromo-N-(2-hydroxy-5-nitrophenyl)benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a member of the benzamide family of compounds, which are known for their diverse biological activities.
Scientific Research Applications
3-bromo-N-(2-hydroxy-5-nitrophenyl)benzamide has been studied for its potential applications in a variety of scientific research fields. One area of research is in the development of new drugs for the treatment of cancer. Studies have shown that this compound has potent anti-tumor activity against a variety of cancer cell lines, including breast, lung, and colon cancer cells.
Another area of research is in the development of new antibiotics. Studies have shown that 3-bromo-N-(2-hydroxy-5-nitrophenyl)benzamide has potent antibacterial activity against a variety of gram-positive and gram-negative bacteria, including MRSA and E. coli.
Mechanism of Action
The mechanism of action of 3-bromo-N-(2-hydroxy-5-nitrophenyl)benzamide is not fully understood. However, studies have suggested that it may work by inhibiting the activity of certain enzymes that are involved in cell growth and proliferation. This may result in the death of cancer cells and bacteria.
Biochemical and Physiological Effects
Studies have shown that 3-bromo-N-(2-hydroxy-5-nitrophenyl)benzamide has a variety of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth and proliferation of bacteria.
Advantages and Limitations for Lab Experiments
One advantage of using 3-bromo-N-(2-hydroxy-5-nitrophenyl)benzamide in lab experiments is its potent anti-tumor and antibacterial activity. This makes it a promising candidate for the development of new drugs in these areas. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in drug development.
Future Directions
There are many potential future directions for research on 3-bromo-N-(2-hydroxy-5-nitrophenyl)benzamide. One area of research is in the development of new drugs for the treatment of cancer and bacterial infections. Another area of research is in the study of its mechanism of action, which may help to optimize its use in drug development. Additionally, further studies may be needed to determine its safety and efficacy in animal and human trials.
properties
IUPAC Name |
3-bromo-N-(2-hydroxy-5-nitrophenyl)benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9BrN2O4/c14-9-3-1-2-8(6-9)13(18)15-11-7-10(16(19)20)4-5-12(11)17/h1-7,17H,(H,15,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOIUSHVMKKLRCJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)C(=O)NC2=C(C=CC(=C2)[N+](=O)[O-])O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9BrN2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-bromo-N-(2-hydroxy-5-nitrophenyl)benzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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